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Compound of Interest

Compound Name: Boc-D-Lys-OtBu

Cat. No.: B12281600

Get Quote

Executive Summary
Boc-D-Lys-OtBu (CAS: 63760-73-6) is a critical orthogonal building block in peptide synthesis

and medicinal chemistry. Characterized by the protection of the

-amine with a Boc group and the

-carboxylic acid with a tert-butyl (OtBu) ester, this molecule leaves the

-amine (side chain) free for selective functionalization.

Its solubility profile is dominated by the lipophilic tert-butyl moieties, rendering it highly soluble

in organic solvents like DMF (Dimethylformamide), DCM (Dichloromethane), and DMSO, while

remaining insoluble in water. This guide provides validated solubility data, dissolution protocols,

and mechanistic insights to ensure reproducibility in drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Specification

Compound Name Boc-D-Lys-OtBu

IUPAC Name
tert-butyl (2R)-6-amino-2-[(2-methylpropan-2-

yl)oxycarbonylamino]hexanoate

CAS Number 63760-73-6

Molecular Formula

Molecular Weight 302.41 g/mol

Physical State
White to off-white crystalline solid (or viscous oil

if impure)

Key Functional Groups

-Boc (Acid labile),

-OtBu (Acid labile),

-Amine (Nucleophilic, Free)

Solubility Landscape
The solubility of Boc-D-Lys-OtBu is dictated by the "Like Dissolves Like" principle. The bulky,

non-polar tert-butyl groups shield the polar amide bonds, driving high solubility in polar aprotic

and chlorinated solvents.

Quantitative Solubility Data
Data synthesized from homologue behavior and supplier technical data sheets.
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Solvent Solubility Rating
Estimated
Saturation

Primary
Application

DMF Excellent > 100 mg/mL

Standard solvent for

coupling reactions and

side-chain

modification.

DCM Excellent > 100 mg/mL

Ideal for acylation

reactions; easily

removed by

evaporation.

DMSO High ~ 100 mg/mL

Used for biological

assays or when higher

boiling point is

required.

Methanol/Ethanol Good > 50 mg/mL

Useful for transfers,

though nucleophilic

solvents are avoided

in activation steps.

Water Insoluble < 0.1 mg/mL

The hydrophobic Boc

and OtBu groups

prevent aqueous

solvation.

Diethyl Ether Moderate ~ 10-20 mg/mL

Often used to

precipitate the

compound from more

polar solvents.

Mechanistic Insight: Why DMF?
DMF is the "Gold Standard" for this compound because it is amphiphilic.

Dipolar Aprotic Nature: The amide oxygen of DMF accepts hydrogen bonds from the NH of

the Boc-carbamate.
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Methyl Groups: The methyl groups of DMF interact favorably with the lipophilic tert-butyl

groups of the peptide via Van der Waals forces.

Prevention of Aggregation: DMF disrupts potential intermolecular H-bonding between the

free

-amines, preventing gelation.

Visualizing the Solvation Mechanism
The following diagram illustrates how DMF molecules solvate Boc-D-Lys-OtBu, stabilizing

both the hydrophobic protecting groups and the polar backbone.
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Caption: Dual-mode solvation of Boc-D-Lys-OtBu by DMF, targeting both lipophilic and polar

domains.

Experimental Protocols
Protocol A: Preparation of High-Concentration Stock
(100 mM in DMF)
Objective: Create a stable stock solution for side-chain functionalization reactions.
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Calculate:

Target Volume: 10 mL

Target Concentration: 100 mM (0.1 M)

Required Mass:

.

Weighing:

Weigh 302.4 mg of Boc-D-Lys-OtBu into a dry 20 mL scintillation vial.

Note: If the compound appears oily, weigh by difference using a syringe or dropper.

Solvent Addition:

Add 5 mL of high-purity (anhydrous amine-free) DMF.

Dissolution:

Vortex gently for 30 seconds. The solid should dissolve rapidly.

Troubleshooting: If particles persist, sonicate for 1 minute at ambient temperature.

Final Volume Adjustment:

Transfer to a volumetric flask or graduated cylinder and dilute to exactly 10 mL with DMF.

Storage:

Store at -20°C. Desiccate to prevent water absorption (which can hydrolyze the ester over

long periods).

Protocol B: Handling the Free -Amine
The free side chain amine is reactive.[1]
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Avoid: Storing in Acetone or Ethyl Acetate for long periods (potential Schiff base formation or

transacylation).

CO2 Sensitivity: The free amine can absorb atmospheric

to form carbamates. Keep the container tightly sealed and under inert gas (Argon/Nitrogen)
when possible.

Workflow: Troubleshooting Solubility Issues

Start: Solid not dissolving in DMF

Is the solvent Anhydrous?

Use fresh Anhydrous DMF

No

Is the concentration > 200 mg/mL?

Yes

Clear Solution Obtained

Dilute to < 100 mg/mL

Yes

Is the compound a Salt (HCl)?

No

Add 1-2 eq. DIEA to neutralize
and improve organic solubility

Yes (Common Mistake)

No
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Click to download full resolution via product page

Caption: Decision tree for resolving common dissolution failures with Boc-Lys derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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